2-chloro-N4-(4-methylbenzyl)-5-nitropyrimidine-4,6-diamine
Overview
Description
2-chloro-N4-(4-methylbenzyl)-5-nitropyrimidine-4,6-diamine is a chemical compound that has gained significant attention in scientific research due to its potential applications in the field of medicine. This compound is a member of the nitroaromatic family, which has been extensively studied for their biological activities.
Mechanism of Action
The mechanism of action of 2-chloro-N4-(4-methylbenzyl)-5-nitropyrimidine-4,6-diamine is not fully understood. However, it has been suggested that this compound may inhibit the activity of certain enzymes that are essential for the growth and survival of cancer cells.
Biochemical and Physiological Effects:
2-chloro-N4-(4-methylbenzyl)-5-nitropyrimidine-4,6-diamine has been found to exhibit a range of biochemical and physiological effects. It has been shown to induce apoptosis (programmed cell death) in cancer cells, inhibit cell proliferation, and reduce the production of reactive oxygen species (ROS).
Advantages and Limitations for Lab Experiments
One of the main advantages of 2-chloro-N4-(4-methylbenzyl)-5-nitropyrimidine-4,6-diamine is its potential as a novel anti-cancer agent. However, one of the limitations of this compound is its low solubility in water, which may limit its effectiveness in certain applications.
Future Directions
There are several future directions for the study of 2-chloro-N4-(4-methylbenzyl)-5-nitropyrimidine-4,6-diamine. One potential direction is to investigate its potential as a treatment for other diseases, such as tuberculosis. Another direction is to explore the use of this compound in combination with other anti-cancer agents to enhance its effectiveness. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its potential side effects.
Synthesis Methods
The synthesis of 2-chloro-N4-(4-methylbenzyl)-5-nitropyrimidine-4,6-diamine can be achieved through a multi-step process. The starting material is 2-chloro-5-nitropyrimidine-4,6-diamine, which is then reacted with 4-methylbenzyl bromide to form the desired product.
Scientific Research Applications
2-chloro-N4-(4-methylbenzyl)-5-nitropyrimidine-4,6-diamine has been studied for its potential applications in the field of medicine. It has been found to exhibit promising anti-cancer activity by inhibiting the growth of cancer cells. This compound has also been studied for its potential use in the treatment of tuberculosis.
properties
IUPAC Name |
2-chloro-4-N-[(4-methylphenyl)methyl]-5-nitropyrimidine-4,6-diamine |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H12ClN5O2/c1-7-2-4-8(5-3-7)6-15-11-9(18(19)20)10(14)16-12(13)17-11/h2-5H,6H2,1H3,(H3,14,15,16,17) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
IUNRVMDCRILDOG-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)CNC2=NC(=NC(=C2[N+](=O)[O-])N)Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H12ClN5O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
293.71 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-chloro-N4-(4-methylbenzyl)-5-nitropyrimidine-4,6-diamine | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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